4-fluoro-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C19H16F4N2O2S2/c1-12-17(28-18(25-12)13-5-3-2-4-6-13)9-10-24-29(26,27)14-7-8-16(20)15(11-14)19(21,22)23/h2-8,11,24H,9-10H2,1H3
• InChI Key: NUXYMTDJKGOUIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)CCNS(=O)(=O)C3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C19H16F4N2O2S2
• Molecular Weight: 444.5 g/mol

Description

The compound “4-fluoro-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It includes a benzene ring which is a common aromatic system, a thiazole ring which is a type of heterocycle, and a sulfonamide group which is a functional group that is often found in various pharmaceutical drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and thiazole), the sulfonamide group, and several fluorine atoms attached to the carbon atoms. The presence of these functional groups and atoms would significantly influence the chemical behavior of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the conditions and the reagents used. The benzene ring might undergo electrophilic aromatic substitution, while the sulfonamide group could participate in reactions typical for amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase its stability and influence its reactivity. The aromatic rings could contribute to its planarity and rigidity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many sulfonamide-containing drugs act as inhibitors of enzymes, while thiazole-containing compounds have been found to have various biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.